Cas no 2248336-45-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(2-oxopyrrolidin-1-yl)phenyl]acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(2-oxopyrrolidin-1-yl)phenyl]acetate
• CAS No: 2248336-45-8
• MF: C₂₀H₁₆N₂O₅
• MW: 364.351445198059
• CID: 6083800
• PubChem ID: 165980394
• Update Time: 2025-05-25

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(2-oxopyrrolidin-1-yl)phenyl]acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6521142
• 2248336-45-8
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(2-oxopyrrolidin-1-yl)phenyl]acetate

• Inchi： 1S/C20H16N2O5/c23-17-9-4-10-21(17)14-6-3-5-13(11-14)12-18(24)27-22-19(25)15-7-1-2-8-16(15)20(22)26/h1-3,5-8,11H,4,9-10,12H2
• InChI Key： NPYSMONNFPTNQQ-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C1C=CC=C(CC(=O)ON2C(C3C=CC=CC=3C2=O)=O)C=1

Computed Properties

• Exact Mass: 364.10592162g/mol
• Monoisotopic Mass: 364.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 84Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(2-oxopyrrolidin-1-yl)phenyl]acetate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(2-oxopyrrolidin-1-yl)phenyl]acetate (CAS No. 2248336-45-8)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(2-oxopyrrolidin-1-yl)phenyl]acetate (CAS No. 2248336-45-8) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its unique structure, combining an isoindole-1,3-dione core with a pyrrolidinone-linked phenylacetate moiety, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in modulating enzyme activity and targeting specific biological pathways, particularly in neurodegenerative and inflammatory conditions.

One of the key features of this compound is its dual-functional scaffold, which allows it to interact with multiple biological targets. The 1,3-dioxoisoindoline group is known for its electron-withdrawing properties, while the 2-oxopyrrolidin-1-yl fragment contributes to its ability to penetrate cell membranes. This combination enhances its bioavailability, a critical factor in modern drug design. Recent studies have highlighted its potential as a precursor for small-molecule inhibitors, particularly in the context of protein-protein interaction modulation.

In the current landscape of precision medicine, compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(2-oxopyrrolidin-1-yl)phenyl]acetate are gaining attention for their structure-activity relationship (SAR) potential. Computational chemistry approaches, including molecular docking and quantitative structure-activity relationship (QSAR) modeling, have been employed to predict its binding affinities with various receptors. These in silico methods are particularly relevant given the growing demand for AI-driven drug discovery tools in pharmaceutical R&D.

The synthesis of this compound typically involves multi-step organic reactions, including amide coupling and esterification processes. Its purity and stability are crucial for research applications, requiring advanced analytical techniques such as HPLC and LC-MS for characterization. Researchers frequently search for synthetic protocols and purification methods for this compound, reflecting its growing importance in medicinal chemistry.

From a formulation science perspective, the compound's physicochemical properties present both challenges and opportunities. Its moderate solubility in organic solvents makes it suitable for lipid-based delivery systems, while its melting point and thermal stability are important considerations for solid dosage form development. These characteristics align with current trends in drug delivery optimization, particularly for CNS-targeting therapeutics.

In the context of green chemistry, researchers are exploring catalytic methods for synthesizing derivatives of this compound with reduced environmental impact. The pharmaceutical industry's shift toward sustainable synthesis has increased interest in atom-economical routes to such complex molecules. This aligns with broader ESG (Environmental, Social, and Governance) initiatives in chemical manufacturing.

The patent landscape surrounding 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(2-oxopyrrolidin-1-yl)phenyl]acetate reveals growing intellectual property activity, particularly in the areas of neurological disorders and chronic inflammation. Several PCT applications have emerged in recent years, covering novel derivatives and their therapeutic uses. This patent activity reflects the compound's potential in addressing unmet medical needs in age-related diseases and metabolic syndromes.

Analytical challenges associated with this compound include its chromatographic separation from closely related analogs and the need for sensitive detection methods in biological matrices. Advanced techniques like UHPLC-MS/MS are increasingly employed for its quantification in pharmacokinetic studies, addressing common researcher queries about bioanalytical method development for such compounds.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(2-oxopyrrolidin-1-yl)phenyl]acetate represents a compelling case study in modern medicinal chemistry. Its structural complexity, combined with its potential therapeutic applications, positions it at the intersection of several cutting-edge research areas. As the scientific community continues to explore its properties and derivatives, this compound is likely to remain a focus of drug discovery innovation in the coming years.